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The table below summarizes experimental data on isopyrazam sensitivity and cross-resistance for various

fungal pathogens.

Fungal
Species

Sensitivity /
Resistance
Status

Reported ECso
Values

Key Mutations in
SDH Subunits

Cross-Resistance
Implications

Zymoseptoria
tritici

Fusarium
graminearum

Botrytis
cinerea

Sensitive [1]

Largely
insensitive
(natural
resistance) [1]

Resistant
isolates found

[2]

0.00281 to 4.53
UM (Avg. 0.4 +
0.1 puM) [1]

Inhibition
plateau at
~28% [1]

Information
missing

Not linked to specific
SNPs in outliers [1]

B-H272RIY, others:
C-S73P, C-H134R,
D-D123E, D-H133R,
D-S89P [1] [2]

B-H272RIY [2]

High specificity; no
widespread field
resistance reported in
the study [1]

Resistance to multiple
SDHI fungicides (e.qg.,
carboxin) is likely [1]
[2]

Confers resistance to
other SDHIs like
carboxin [2]

Experimental Protocols for Sensitivity Monitoring
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To ensure reliable and comparable data, specific protocols are used to determine the sensitivity of field

isolates.

e Strain Isolation and Culture: Isolates are typically obtained from infected plant tissues (e.g., wheat
leaves with pycnidia or rose flowers with gray mold symptoms). Fungal structures are transferred to
growth media like Malt Yeast Agar (MYA) or Potato Dextrose Agar (PDA) and purified through
monosporic culture [1] [2].

¢ In Vitro Sensitivity Assay (Effective Concentration - ECso): The standard method involves in vitro
assays on agar plates [1] [2].

o Prepare a series of petri dishes containing growth medium amended with a range of
concentrations of isopyrazam.

o Inoculate each plate with a mycelial plug of a standardized size from a pure culture of the
fungal isolate.

o Incubate the plates under optimal conditions for the fungus (e.g., 22°C in the dark) [1].

o Measure the diameter of fungal growth after a set period (e.g., 7 days) and calculate the
percentage of inhibition for each fungicide concentration compared to an untreated control.

o The ECso value (the effective concentration that inhibits growth by 50%) is determined by fitting
the data to a regression model [1].

e Genotypic Resistance Characterization: This involves sequencing the genes encoding the

succinate dehydrogenase subunits to identify mutations [1] [2].
o Extract genomic DNA from fungal mycelium.
o Use Polymerase Chain Reaction (PCR) to amplify the SDHB, SDHC, and SDHD genes.
o Sequence the PCR products and compare the sequences to those of known sensitive
reference strains.
o Correlate the presence of specific mutations (e.g., H272R/Y in SDHB) with the observed
phenotypic resistance (e.g., elevated ECso) [1] [2].

Molecular Mechanism and Resistance Pathways

Isopyrazam is a succinate dehydrogenase inhibitor (SDHI) that targets the SDH enzyme complex in the
mitochondrial respiration chain. The diagram below illustrates its mechanism of action and how resistance

arises.

The SDH complex has a quinone-binding site (Q-site), where isopyrazam binds. This blocks the normal
electron transfer from succinate to ubiquinone, halting cellular respiration and killing the fungus [1].
Resistance occurs when mutations in the genes for the SDHB, SDHC, or SDHD subunits alter the structure

of the QQ-site. A common mutation is the substitution of histidine by arginine or tyrosine at position 272 in the
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SDHB protein, which prevents isopyrazam from binding effectively without disrupting the function of

ubiquinone [1] [2].

Key Takeaways for Professionals

e Pathogen-Specific Intrinsic Activity: Isopyrazam shows high intrinsic activity against
Zymoseptoria tritici but naturally low activity against Fusarium graminearum, highlighting the need
for pathogen-specific application [1].

¢ Primary Resistance Mechanism: Target-site mutations in the SDH complex, particularly B-
H272RIY, are a primary and well-documented mechanism of resistance that can confer cross-
resistance to other SDHI fungicides [1] [2].

¢ Importance of Robust Monitoring: Integrating phenotypic assays (ECso determination) with
genotypic analysis (SDH gene sequencing) provides the most comprehensive approach for
monitoring resistance development and understanding its basis in field populations [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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